5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one
• InChI: InChI=1S/C22H24N2O3S/c1-4-15(2)28-22-23-20(25)19(14-16-8-6-5-7-9-16)21(26)24(22)17-10-12-18(27-3)13-11-17/h5-13,15,26H,4,14H2,1-3H3
• InChI Key: UPSVGYIJUCXMJU-UHFFFAOYSA-N
• Isomeric SMILES: CCC(C)SC1=NC(=O)C(=C(N1C2=CC=C(C=C2)OC)O)CC3=CC=CC=C3

Description

5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one, also known as BBSM, is a pyrimidine derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes involved in cell growth and proliferation. This compound has been found to inhibit the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR), both of which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of oxidative stress and inflammation. Studies have shown that this compound can reduce the levels of reactive oxygen species (ROS) and prevent lipid peroxidation, which can lead to oxidative damage. Additionally, this compound has been found to reduce the levels of pro-inflammatory cytokines and inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One advantage of using 5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one in lab experiments is its relatively low toxicity, making it a safer alternative to other compounds with similar biological activities. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one. One area of interest is its potential use in cancer therapy, particularly in combination with other anticancer agents. Additionally, further investigation into the mechanism of action of this compound and its effects on various signaling pathways could provide insight into its therapeutic potential. Finally, the development of more efficient synthesis methods for this compound could make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one can be achieved through a multi-step process involving the reaction of 4-methoxybenzaldehyde with 2-butanone, followed by the addition of benzyl mercaptan and subsequent cyclization with guanidine carbonate. The resulting product is then treated with hydrochloric acid and sodium hydroxide to yield this compound.

Scientific Research Applications

5-benzyl-2-butan-2-ylsulfanyl-6-hydroxy-1-(4-methoxyphenyl)pyrimidin-4-one has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.